5-Bromo-3-(tert-butyl)-2-hydroxybenzaldehyde
Cat. No. B180291
Key on ui cas rn:
153759-58-1
M. Wt: 257.12 g/mol
InChI Key: DTEMRMZXDSDCPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08273773B2
Procedure details
step 1—To a solution of 3-tert-butyl-2-hydroxybenzaldehyde (CASRN 24623-65-2, 5.00 g) DCM (20 mL) at 0° C. was added dropwise a solution of Br2 (1.45 mL) in DCM (15 mL) over a period of 30 min. After the addition was complete the reaction was stirred for 1 h before the organic volatiles were removed under reduced pressure to afford 7.23 g of 5-bromo-3-tert-butyl-2-hydroxybenzaldehyde (B-1b, R4=tert-Bu) as a light yellowish solid.
Identifiers
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REACTION_CXSMILES
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[C:1]([C:5]1[C:6]([OH:13])=[C:7]([CH:10]=[CH:11][CH:12]=1)[CH:8]=[O:9])([CH3:4])([CH3:3])[CH3:2].[Br:14]Br>C(Cl)Cl>[Br:14][C:11]1[CH:12]=[C:5]([C:1]([CH3:4])([CH3:2])[CH3:3])[C:6]([OH:13])=[C:7]([CH:10]=1)[CH:8]=[O:9]
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Inputs
Step One
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Name
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|
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Quantity
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5 g
|
|
Type
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reactant
|
|
Smiles
|
C(C)(C)(C)C=1C(=C(C=O)C=CC1)O
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|
Name
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|
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Quantity
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1.45 mL
|
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Type
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reactant
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Smiles
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BrBr
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|
Name
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|
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Quantity
|
15 mL
|
|
Type
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solvent
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|
Smiles
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C(Cl)Cl
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|
Name
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|
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Quantity
|
20 mL
|
|
Type
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solvent
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|
Smiles
|
C(Cl)Cl
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
|
was stirred for 1 h before the organic volatiles
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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After the addition
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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were removed under reduced pressure
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC=1C=C(C(=C(C=O)C1)O)C(C)(C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.23 g |
Source
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Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
